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Compound of Interest

Compound Name: aspochalasin D

Cat. No.: B1258937 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Aspochalasin D is a fungal metabolite belonging to the cytochalasin family of mycotoxins.[1]

[2] Like other cytochalasins, aspochalasin D is a potent inhibitor of actin polymerization,

making it a valuable tool for studying cellular processes that rely on a dynamic actin

cytoskeleton, such as cell motility, division, and signal transduction.[3][4][5] This document

provides a detailed protocol for the preparation of aspochalasin D stock solutions for use in

various biological research applications.

Quantitative Data
A summary of the key quantitative data for aspochalasin D is presented in the table below.
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Property Value Reference

Molecular Formula C₂₄H₃₅NO₄ [1]

Molecular Weight 401.5 g/mol

Appearance
White or pale-yellow

amorphous powder
[3]

Solubility Soluble in DMSO and ethanol [6][7]

Recommended Solvent DMSO [5][6][8]

Storage of Solid -20°C, desiccated [5]

Storage of Solution -20°C, protected from light [5][8]

Experimental Protocol: Preparation of a 10 mM
Aspochalasin D Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of aspochalasin D in

dimethyl sulfoxide (DMSO).

Materials:

Aspochalasin D (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or amber vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Pre-weighing Preparation: Before opening, allow the vial of aspochalasin D to equilibrate to

room temperature to prevent condensation of moisture onto the powder.

Weighing Aspochalasin D: Carefully weigh out 1 mg of aspochalasin D powder using an

analytical balance and place it into a sterile microcentrifuge tube.

Note: Due to the potent biological activity of aspochalasins, it is recommended to handle

the compound with appropriate personal protective equipment (PPE), including gloves, a

lab coat, and safety glasses, in a well-ventilated area or a chemical fume hood.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of aspochalasin
D (MW = 401.5 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L) Volume (µL) = ((0.001

g / 401.5 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 249.1 µL

Dissolving the Compound: Add 249.1 µL of anhydrous, cell culture grade DMSO to the

microcentrifuge tube containing the 1 mg of aspochalasin D.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder

is completely dissolved. The solution should be clear and free of any visible particulates.

Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile, light-protected (amber) microcentrifuge tubes.

Store the aliquots at -20°C. When stored properly, the stock solution should be stable for

several months.[5][8]

Working Dilutions:

For cell-based assays, the 10 mM stock solution should be diluted to the desired final

concentration in the appropriate cell culture medium. It is crucial to ensure that the final
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concentration of DMSO in the culture medium does not exceed a level that affects the cells

(typically ≤ 0.1%).

Mechanism of Action and Signaling Pathway
Aspochalasin D, like other cytochalasins, exerts its biological effects primarily through the

disruption of the actin cytoskeleton. It binds to the barbed (fast-growing) end of actin filaments,

preventing the addition of new actin monomers.[4][5] This action leads to a net

depolymerization of actin filaments and the inhibition of actin-dependent cellular processes.

The following diagram illustrates the general mechanism of action of aspochalasin D on actin

polymerization.

Actin Dynamics

Inhibition by Aspochalasin D

G-actin
Barbed End Filamentous Actin (F-actin) Pointed EndPolymerization

Depolymerization

Cellular Processes

Supports

Polymerization

Depolymerization

Aspochalasin D Inhibition of Monomer Addition

Disrupts

Click to download full resolution via product page

Caption: Mechanism of Aspochalasin D action on actin polymerization.
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The experimental workflow for preparing and using an aspochalasin D stock solution is

outlined below.

Caption: Experimental workflow for Aspochalasin D stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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